Cas no 537657-28-6 (1,3-Dibromo-5-(butan-2-yl)-5-methylimidazolidine-2,4-dione)
537657-28-6 structure
Product Name:1,3-Dibromo-5-(butan-2-yl)-5-methylimidazolidine-2,4-dione
CAS No:537657-28-6
MF:C8H12Br2N2O2
MW:328.001080513
CID:2830900
PubChem ID:22256185
Update Time:2025-04-21
1,3-Dibromo-5-(butan-2-yl)-5-methylimidazolidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL645028
- DTXSID00623955
- 1,3-Dibromo-5-(butan-2-yl)-5-methylimidazolidine-2,4-dione
- 537657-28-6
-
- Inchi: 1S/C8H12Br2N2O2/c1-4-5(2)8(3)6(13)11(9)7(14)12(8)10/h5H,4H2,1-3H3
- InChI Key: RYOSUTRVYSUSSL-UHFFFAOYSA-N
- SMILES: BrN1C(N(C(C1(C)C(C)CC)=O)Br)=O
Computed Properties
- Exact Mass: 327.92450Da
- Monoisotopic Mass: 325.92655Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 40.6Ų
1,3-Dibromo-5-(butan-2-yl)-5-methylimidazolidine-2,4-dione Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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